Cas no 2228938-23-4 (5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228938-23-4
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• CID: 6093669
• PubChem ID: 165660796
• Update Time: 2025-07-24

5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid
• 2228938-23-4
• EN300-1989313

• Inchi： 1S/C12H9NO6/c1-16-8-3-10-9(17-5-18-10)2-6(8)11-7(12(14)15)4-13-19-11/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： IYUADGULJFLAJI-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C3=C(C(=O)O)C=NO3)=CC1=2)OC

Computed Properties

• Exact Mass: 263.04298701g/mol
• Monoisotopic Mass: 263.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91Ų

Additional information on 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228938-23-4)

5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228938-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes both oxazole and dioxaindan moieties. The presence of these functional groups imparts unique chemical properties and biological activities, making it a subject of extensive research and development in drug discovery programs.

The dioxaindan core is a fused bicyclic system consisting of a benzene ring linked to an oxygenated cyclohexane ring. The 6-methoxy substituent on the dioxaindan ring introduces a polar methoxy group, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The oxazole ring, a five-membered heterocycle containing one oxygen atom, is known for its role in various bioactive molecules, including antibiotics and antifungals. The combination of these structural elements in 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid suggests potential applications in modulating biological pathways relevant to human health.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of this compound more effectively. Studies indicate that the 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid scaffold may exhibit interactions with enzymes and receptors involved in inflammatory responses and metabolic disorders. The methoxy group on the dioxaindan ring has been shown to enhance binding affinity in certain protein targets, which could be leveraged for designing novel therapeutic agents.

In the realm of drug discovery, the synthesis of derivatives from 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid has been explored to optimize its pharmacological profile. Researchers have focused on modifying the carboxylic acid functionality at the 4-position of the oxazole ring to introduce additional substituents that could improve bioavailability and target specificity. For instance, esterification or amide formation has been investigated as strategies to enhance metabolic stability while maintaining biological activity.

The CAS No. 2228938-23-4 provides a unique identifier for this compound, facilitating its tracking in databases and literature. This standardized numbering system is crucial for ensuring accuracy in scientific communication and regulatory submissions. The compound's structural complexity necessitates rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.

Current research trends suggest that heterocyclic compounds like 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid continue to be integral to developing next-generation therapeutics. The oxazole ring's versatility in forming hydrogen bonds and its ability to adopt multiple conformations make it an attractive scaffold for drug design. Moreover, the dioxaindan moiety contributes to steric hindrance and electronic effects that can fine-tune interactions with biological macromolecules.

One notable application of this compound lies in its potential as an intermediate in synthesizing more complex molecules with therapeutic potential. By serving as a building block, 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-4-carboxylic acid enables chemists to explore diverse chemical spaces without starting from scratch. This approach is particularly valuable in high-throughput screening programs where rapid access to structurally diverse compounds is essential for identifying hits with desired biological activities.

The compound's solubility profile has also been a focus of optimization efforts. Poor solubility can limit oral bioavailability and necessitate alternative delivery systems. Researchers have experimented with prodrugs or solubilizing agents to enhance the aqueous solubility of derivatives derived from CAS No. 2228938-23-4, thereby improving their pharmacokinetic properties.

Future directions in the study of 5-(6-methoxy-1,3-dioxaindan - 5 - yl) - 1 , 2 - oxazole - 4 - carboxylic acid may include investigating its role in modulating immune responses or acting as an antagonist for specific receptors implicated in neurological disorders. The compound's dual functionality—combining an oxygenated heterocycle with an aromatic system—provides a rich framework for further exploration.

In conclusion, 5 - ( 6 - methoxy - 1 , 3 - dioxaindan - 5 - yl ) - 1 , 2 - oxazole - 4 - carboxylic acid ( CAS No . 2228938 - 23 - 4 ) represents a promising candidate for medicinal chemistry applications due to its unique structural features and potential biological activities . Ongoing research continues to uncover new possibilities for this compound , reinforcing its importance as a key molecule in pharmaceutical development .